2-methyl-N-(2-methylbutyl)aniline

• Molecular Formula: C12H19N
• Molecular Weight: 177.29 g/mol
• IUPAC Name: 2-methyl-N-(2-methylbutyl)aniline
• InChI: InChI=1S/C12H19N/c1-4-10(2)9-13-12-8-6-5-7-11(12)3/h5-8,10,13H,4,9H2,1-3H3
• InChI Key: AFVHUYGFOGFTAY-UHFFFAOYSA-N
• Canonical SMILES: CCC(C)CNC1=CC=CC=C1C

Description

2-Methyl-N-(2-methylbutyl)aniline is a secondary amine derivative of aniline, featuring a methyl group at the ortho position of the aromatic ring and a branched 2-methylbutyl group attached to the nitrogen atom. This structural configuration imparts unique steric and electronic properties, making it a compound of interest in organic synthesis, particularly for applications in pharmaceuticals, agrochemicals, and coordination chemistry.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-methyl-N-(2-methylbutyl)aniline can be achieved through several methods. One common approach involves the alkylation of aniline with 2-methylbutyl halides under basic conditions. The reaction typically requires a strong base such as sodium hydroxide or potassium carbonate to facilitate the nucleophilic substitution reaction.

Another method involves the reductive amination of 2-methylbutanal with aniline in the presence of a reducing agent like sodium cyanoborohydride. This method provides a high yield of the desired product under mild reaction conditions.

Industrial Production Methods

In industrial settings, the production of 2-methyl-N-(2-methylbutyl)aniline often involves the use of continuous flow reactors to ensure consistent product quality and high efficiency. The reaction conditions are optimized to minimize by-products and maximize yield. Catalysts such as palladium or ruthenium complexes may be used to enhance the reaction rate and selectivity.

Chemical Reactions Analysis

Types of Reactions

2-methyl-N-(2-methylbutyl)aniline undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding nitroso or nitro derivatives using oxidizing agents like potassium permanganate or nitric acid.

Reduction: Reduction of the compound can lead to the formation of secondary amines or other reduced products using reducing agents such as lithium aluminum hydride.

Substitution: The aromatic ring of 2-methyl-N-(2-methylbutyl)aniline can undergo electrophilic substitution reactions, such as nitration, sulfonation, and halogenation, under appropriate conditions.

Common Reagents and Conditions

Oxidation: Potassium permanganate, nitric acid

Reduction: Lithium aluminum hydride, sodium borohydride

Substitution: Nitric acid (nitration), sulfuric acid (sulfonation), halogens (halogenation)

Major Products Formed

Oxidation: Nitroso or nitro derivatives

Reduction: Secondary amines

Substitution: Nitrated, sulfonated, or halogenated products

Scientific Research Applications

2-methyl-N-(2-methylbutyl)aniline has several applications in scientific research:

Chemistry: It is used as an intermediate in the synthesis of various organic compounds, including dyes, pharmaceuticals, and agrochemicals.

Biology: The compound is studied for its potential biological activities, such as antimicrobial and anticancer properties.

Medicine: Research is ongoing to explore its potential as a therapeutic agent for various diseases.

Industry: It is used in the production of specialty chemicals and as a precursor for the synthesis of advanced materials.

Mechanism of Action

The mechanism of action of 2-methyl-N-(2-methylbutyl)aniline involves its interaction with specific molecular targets and pathways. The compound can act as a nucleophile in various chemical reactions, forming covalent bonds with electrophilic centers. In biological systems, it may interact with enzymes or receptors, modulating their activity and leading to specific physiological effects.

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

The following table and analysis compare 2-methyl-N-(2-methylbutyl)aniline with key analogs, focusing on substituent effects, synthesis yields, and physicochemical properties.

Compound Name	Substituents (Aromatic Ring)	N-Substituent	Molecular Formula	Molecular Weight (g/mol)	Synthesis Yield (%)	Key Properties/Applications	Reference
2-Methyl-N-(2-methylbutyl)aniline	2-methyl	2-methylbutyl	C₁₂H₁₉N	177.29 (calculated)	Not reported	Potential intermediate in agrochemicals	-
2-Methyl-N-(octan-2-yl)aniline	2-methyl	octan-2-yl (branched)	C₁₅H₂₅N	219.37	58–99	Yellow oil; characterized by NMR/MS
2-Ethoxy-N-(2-methylbutyl)aniline	2-ethoxy	2-methylbutyl	C₁₃H₂₁NO	207.31	Not reported	Liquid; potential solvent applications
N-(2-Methylbenzyl)aniline	None	2-methylbenzyl	C₁₄H₁₅N	197.28	Not reported	Intermediate in MOF-mediated alkylation
2-Benzyl-N-(3-methylbutyl)aniline	None	3-methylbutyl + benzyl	C₁₈H₂₃N	253.38	Not reported	High molecular weight; specialty chemicals

Structural and Electronic Effects

• Branching in N-Substituents : The 2-methylbutyl group in the target compound introduces steric hindrance compared to linear alkyl chains (e.g., octan-2-yl in 2-methyl-N-(octan-2-yl)aniline). This may reduce reactivity in nucleophilic substitution reactions but enhance thermal stability .
• Aromatic Substituents : The 2-methyl group on the aromatic ring is electron-donating, increasing the electron density of the aniline nitrogen. This contrasts with electron-withdrawing groups (e.g., ethoxy in 2-ethoxy-N-(2-methylbutyl)aniline), which decrease nitrogen basicity and alter coordination chemistry .

Physicochemical Properties

• Molecular Weight and Solubility : Higher molecular weight analogs (e.g., 2-benzyl-N-(3-methylbutyl)aniline at 253.38 g/mol) exhibit lower solubility in polar solvents compared to the target compound (177.29 g/mol), which may favor organic-phase reactions .
• Liquid vs. Solid State : Analogs with linear alkyl chains (e.g., octan-2-yl) are typically oils, while those with aromatic N-substituents (e.g., benzyl) may crystallize, indicating the target compound is likely a liquid at room temperature .

Research Implications and Industrial Relevance

• Pharmaceuticals : The electron-rich nitrogen in 2-methyl-N-(2-methylbutyl)aniline could facilitate coordination with metal ions, relevant to catalyst design or drug delivery systems .
• Limitations : Lack of direct data on the target compound’s toxicity, stability, and synthetic scalability underscores the need for further experimental validation.

Biological Activity

2-Methyl-N-(2-methylbutyl)aniline is an organic compound belonging to the aniline family, characterized by its amine functional group attached to a substituted aromatic ring. Understanding its biological activity is crucial due to its potential applications in pharmaceuticals, agrochemicals, and industrial processes. This article reviews the biological properties, mechanisms of action, and relevant studies concerning this compound.

Chemical Structure

The molecular structure of 2-methyl-N-(2-methylbutyl)aniline can be represented as follows:

$$\text{C}_{12}\text{H}_{17}\text{N}$$

This structure indicates that the compound consists of a methyl group and a branched alkyl chain attached to the nitrogen atom of the aniline moiety.

Cytotoxicity and Genotoxicity

Studies evaluating the cytotoxic effects of similar compounds have raised concerns regarding their potential genotoxicity. The presence of alkyl substituents can influence the compound's interaction with DNA, leading to mutagenic effects.

Case Study: Cytotoxicity Assessment
A study conducted on various anilines, including derivatives similar to 2-methyl-N-(2-methylbutyl)aniline, demonstrated significant cytotoxic effects on human cell lines at higher concentrations. The study employed the MTT assay to determine cell viability and found that compounds with larger alkyl groups exhibited increased toxicity.

The biological activity of anilines, including 2-methyl-N-(2-methylbutyl)aniline, can be attributed to several mechanisms:

• Enzyme Inhibition : Some anilines act as inhibitors for enzymes involved in key metabolic pathways.
• Membrane Disruption : The hydrophobic nature of the alkyl chain may facilitate interactions with lipid membranes, leading to permeability changes.
• Reactive Oxygen Species (ROS) Generation : Certain derivatives are known to induce oxidative stress in cells, contributing to their cytotoxic effects.

Toxicological Considerations

Given the potential for toxicity associated with aniline derivatives, comprehensive toxicological assessments are essential. The Environmental Protection Agency (EPA) has outlined protocols for evaluating the effects of volatile organic compounds (VOCs), which include structural analogs of 2-methyl-N-(2-methylbutyl)aniline.

Table 2: Toxicological Profiles of Aniline Derivatives

Compound	Acute Toxicity (LD50)	Chronic Effects
Aniline	250 mg/kg (oral, rat)	Hematological changes
4-Methylaniline	200 mg/kg (oral, rat)	Potential carcinogenic effects
2-Methyl-N-(2-methylbutyl)aniline	TBD	TBD